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Compound of Interest

Compound Name: 14-Methylicosanoyl-CoA

Cat. No.: B15550093 Get Quote

For researchers, scientists, and drug development professionals handling 14-
Methylicosanoyl-CoA, a comprehensive understanding of safety and disposal protocols is

paramount. While a specific Safety Data Sheet (SDS) for 14-Methylicosanoyl-CoA is not

readily available in public domains, this document provides essential guidance based on the

handling of structurally similar long-chain fatty acyl-CoA compounds. All procedures must be

conducted in accordance with local, state, and federal regulations.

Immediate Safety and Handling
Personal Protective Equipment (PPE): When handling 14-Methylicosanoyl-CoA, appropriate

personal protective equipment should be worn at all times. This includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses or goggles should be worn to protect from splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling: Handle 14-Methylicosanoyl-CoA in a well-ventilated area, preferably within a fume

hood, to minimize inhalation exposure. Avoid generating dust or aerosols. In case of accidental

contact, wash the affected area with copious amounts of water. If irritation persists, seek

medical attention.
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The disposal of 14-Methylicosanoyl-CoA must adhere to the principle of responsible chemical

waste management. Due to the lack of a specific SDS, a cautious approach is necessary.

Step-by-Step Disposal Guidance:

Consult Institutional Guidelines: Before disposal, consult your institution's Environmental

Health and Safety (EHS) department for specific protocols regarding chemical waste.

Original Container: Whenever possible, keep the compound in its original container. This

ensures proper labeling and identification.

Waste Segregation: Do not mix 14-Methylicosanoyl-CoA with other waste streams unless

explicitly permitted by your institution's EHS guidelines. It should be treated as a chemical

waste product.

Labeling: Ensure the waste container is clearly and accurately labeled with the full chemical

name: "14-Methylicosanoyl-CoA".

Waste Collection: Arrange for the collection of the chemical waste by a licensed hazardous

waste disposal company, as coordinated through your EHS department.

Quantitative Data Summary:

As no specific quantitative data regarding toxicity or environmental impact for 14-
Methylicosanoyl-CoA was found, a precautionary approach is recommended. Treat the

compound as potentially hazardous.

Parameter Data

Acute Toxicity (Oral) Data not available; assume harmful.

Acute Toxicity (Dermal) Data not available; assume harmful.

Acute Toxicity (Inhalation) Data not available; assume harmful.

Environmental Hazards
Data not available; avoid release to the

environment.
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Experimental Context: The Role of Long-Chain Acyl-
CoAs in Metabolism
14-Methylicosanoyl-CoA is a long-chain fatty acyl-coenzyme A. Such molecules are key

intermediates in cellular metabolism, particularly in the process of fatty acid beta-oxidation,

where fatty acids are broken down to produce energy.[1] The methyl group at position 14

suggests it is a branched-chain fatty acid derivative.

General Experimental Workflow for Studying Fatty Acid Oxidation:

The study of fatty acid oxidation often involves incubating the fatty acyl-CoA substrate with

isolated mitochondria or specific enzymes and measuring the products.

Sample Preparation

Reaction Analysis Results

14-Methylicosanoyl-CoA
(Substrate)

Incubation at 37°C

Isolated Mitochondria
or Purified Enzymes

Reaction Quenching Metabolite Extraction LC-MS/MS Analysis
Quantification of

Beta-Oxidation Products
(e.g., Acetyl-CoA)

Click to download full resolution via product page

Workflow for in vitro fatty acid oxidation assay.

Signaling Pathway: Fatty Acid Beta-Oxidation
Long-chain fatty acyl-CoAs are transported into the mitochondrial matrix via the carnitine

shuttle. Inside the mitochondria, they undergo a cyclical series of four reactions collectively

known as beta-oxidation. Each cycle shortens the acyl chain by two carbons, releasing acetyl-

CoA, FADH₂, and NADH. The acetyl-CoA then enters the citric acid cycle to generate further

energy.
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Overview of fatty acid transport and beta-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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